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Introduction

Akt3 Degrader 1, also known as compound 12I, is a potent and selective degrader of the Akt3
protein.[1][2][3] This compound offers a powerful tool for investigating the specific roles of Akt3
in cellular processes, particularly in the context of cancer cell proliferation and survival. Unlike
traditional kinase inhibitors that only block the catalytic activity of a protein, Akt3 Degrader 1
facilitates the complete removal of the Akt3 protein through the ubiquitin-proteasome system.[1]
This application note provides detailed protocols for assessing the anti-proliferative effects of
Akt3 Degrader 1 in cancer cell lines, along with a summary of its efficacy and a depiction of
the underlying signaling pathways.

Akt3 is a member of the Akt serine/threonine kinase family, which plays a crucial role in the
PI3K/Akt signaling pathway. This pathway is frequently dysregulated in various cancers,
leading to uncontrolled cell growth, proliferation, and survival.[3] Notably, overexpression of
Akt3 has been identified as a mechanism of resistance to targeted therapies like osimertinib in
non-small cell lung cancer (NSCLC).[1][3][4] By selectively targeting Akt3 for degradation, Akt3
Degrader 1 provides a promising strategy to overcome this resistance and inhibit tumor
growth.[1][3]

Mechanism of Action
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Akt3 Degrader 1 is a heterobifunctional molecule, often referred to as a Proteolysis Targeting
Chimera (PROTAC). It functions by simultaneously binding to the Akt3 protein and an E3
ubiquitin ligase. This proximity induces the ubiquitination of Akt3, marking it for degradation by
the proteasome. This targeted degradation of Akt3 disrupts downstream signaling pathways
that are critical for cell proliferation and survival.
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Mechanism of Action of Akt3 Degrader 1
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PI3K/Akt Signaling Pathway and Inhibition by Akt3 Degrader 1
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Experimental Workflow for Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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